Cas no 119264-60-7 (2,2’3,3’4,5’,6,6’-Octabromo-1,1’-biphenyl)

• Product Name: 2,2’3,3’4,5’,6,6’-Octabromo-1,1’-biphenyl
• CAS No: 119264-60-7
• MF: C₁₂H₂Br₈
• MW: 785.376277446747
• CID: 206404
• PubChem ID: 153895
• Update Time: 2025-04-19

2,2’3,3’4,5’,6,6’-Octabromo-1,1’-biphenyl Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl,2,2',3,3',4,5',6,6'-octabromo-
• 1,2,3,5-tetrabromo-4-(2,3,5,6-tetrabromophenyl)benzene
• 2,2',3,3',4,5',6,6'-octabromobiphenyl
• 2,2',3,3',4,5,6,6'-Octabromobiphenyl,35 ug
• mL in isooctane
• 2,2',3,3',4,5',6,6'-octabromo-1,1'-biphenyl
• 1,1'-Biphenyl, 2,2',3,3',4,5',6,6'-octabromo-
• NS00126762
• DTXSID20152373
• 5853DG0C6W
• Q27261556
• 119264-60-7
• UNII-5853DG0C6W
• 2,2',3,3',4,5,6,6'-Octabromobiphenyl,35 ug/mL in isooctane
• 2,2’3,3’4,5’,6,6’-Octabromo-1,1’-biphenyl

• Inchi： 1S/C12H2Br8/c13-3-1-6(16)11(19)12(20)7(3)8-9(17)4(14)2-5(15)10(8)18/h1-2H
• InChI Key： XWEDREXJLOGPJT-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C=1C1C(=C(C=C(C=1Br)Br)Br)Br)Br)Br)Br

Computed Properties

• Exact Mass: 777.36206
• Monoisotopic Mass: 777.362
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.1
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 2.763
• Boiling Point: 511.4 °C at 760 mmHg
• Flash Point: 253 °C
• Refractive Index: 1.72
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Brominated biphenyls